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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Linezolid is an oxazolidinone antibiotic effective against a range of Gram-positive bacteria,

including resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and

vancomycin-resistant enterococci (VRE).[1] Its clinical utility is well-established; however, a

comprehensive understanding of its metabolic fate is crucial for optimizing therapeutic

strategies and mitigating potential adverse effects. A key aspect of Linezolid's metabolism is its

transformation into two primary, inactive metabolites: PNU-142300 and PNU-142586.[2][3] This

guide focuses on PNU-142300, providing a detailed overview of its formation, pharmacokinetic

profile, and analytical quantification for professionals in drug development and research.

Formation and Chemical Profile of PNU-142300
PNU-142300, chemically known as (S)-2-[2-[[4-[5-(acetamidomethyl)-2-oxooxazolidin-3-yl]-2-

fluorophenyl]amino]ethoxy]acetic acid, is a product of the oxidative metabolism of Linezolid.[4]

[5] The formation of PNU-142300 occurs via the oxidation of the morpholine ring of the parent

Linezolid molecule.[2][6] In vitro studies suggest this process is a chemical oxidation rather

than a purely enzymatic one. This aminoethoxyacetic acid metabolite is considered inactive.[3]

[7]

Chemical Structure:

Molecular Formula: C₁₆H₂₀FN₃O₆[5]
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Molecular Weight: 369.3 g/mol [5]

Pharmacokinetics of PNU-142300
The pharmacokinetic profile of PNU-142300 is significantly influenced by renal function. In

patients with impaired renal function, the accumulation of Linezolid's metabolites, including

PNU-142300, is a notable concern and has been linked to adverse effects such as

thrombocytopenia.[2][8][9]

Table 1: Population Pharmacokinetic Parameters of
Linezolid and its Metabolites

Parameter Linezolid PNU-142300 PNU-142586

Population Mean

Clearance (CL)
3.86 L/h 7.27 L/h 13.54 L/h

Volume of Distribution

(Vd)
47.1 L 47.1 L 47.1 L

Data assumes the

volume of distribution

is the same for

Linezolid and its

metabolites.[10][11]

Table 2: Impact of Renal Function on Trough
Concentrations (Cmin) and Area Under the Curve (AUC)
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Renal Function
(Creatinine
Clearance)

Analyte Cmin (μg/mL) AUC (mg·h/L)

Normal (90 mL/min) Linezolid 6.2 233.2

PNU-142300 0.3 9.3

PNU-142586 0.7 25.7

Severe Dysfunction

(15 mL/min)
Linezolid 17.3 488.7

PNU-142300 2.2 50.8

PNU-142586 4.5 107.1

Data from a

population

pharmacokinetic

model.[11]

Table 3: Metabolite-to-Parent Ratios based on Renal
Function
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Renal Function
(Creatinine
Clearance)

Ratio Cmin Ratio AUC Ratio

Normal (90 mL/min)
PNU-142300 /

Linezolid
0.047 0.039

PNU-142586 /

Linezolid
0.127 0.113

Severe Dysfunction

(15 mL/min)

PNU-142300 /

Linezolid
0.133 0.106

PNU-142586 /

Linezolid
0.268 0.222

These ratios indicate

a higher rate of

metabolite

accumulation in

patients with renal

dysfunction.[11]

Experimental Protocols for Quantification of PNU-
142300
Accurate quantification of PNU-142300 in biological matrices is essential for pharmacokinetic

studies and therapeutic drug monitoring. Ultra-performance liquid chromatography (UPLC) and

liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the predominant analytical

techniques employed.[12][13]

Protocol 1: UPLC Method for Quantification in Human
Plasma
This method allows for the simultaneous quantification of Linezolid, PNU-142300, and PNU-

142586.[1][12]

1. Sample Pretreatment:
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To 100 µL of a plasma sample, add 5 µL of an internal standard (e.g., p-toluic acid).[1]
Precipitate proteins by adding 200 µL of acetonitrile.[1]
Vortex the mixture and then centrifuge at 15,000 rpm for 10 minutes at 4°C.[1]
The resulting protein-free supernatant is used for analysis.[12]

2. Chromatographic Conditions:

Column: ACQUITY UPLC HSS T3 column.[12]
Detection: UV at 254 nm.[12]
Separation: Reverse-phase chromatography.[12]

3. Validation Parameters:

Lower Limit of Quantification (LLOQ): 0.20 µg/mL for PNU-142300.[8]
Intra-assay Accuracy: 93.59–106.86%.[8]
Inter-assay Accuracy: 89.49–109.51%.[8]
Intra-assay Precision (RSD%): <2.0%.[8]
Inter-assay Precision (RSD%): <4.0%.[8]
Extraction Recovery: 91.4 to 131.1%.[8]

Protocol 2: UPLC-MS/MS Method for Quantification in
Human Serum
This robust and sensitive method is suitable for high-throughput analysis.[13][14]

1. Sample Preparation:

To 20 µL of human serum, add 100 µL of acetonitrile containing a suitable internal standard
(e.g., tedizolid).[14]
Vortex for 1 minute to precipitate proteins.[14]
Centrifuge at 14,000 rpm for 10 minutes.[14]
Transfer the clear supernatant to an autosampler vial.[14]
Inject a 0.2 µL aliquot into the LC-MS/MS system.[14]

2. LC-MS/MS Conditions:

Chromatography: C18 reversed-phase column.[14]
Ionization: Positive electrospray ionization (ESI).[14]
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Detection: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.
[13][14]
Ion Transitions: For PNU-142300, the transition is m/z 369.96 → 327.98.[13]

3. Method Performance:

Linearity: 0.05–100 µg/ml for PNU-142300.[15][16]
Precision (Intra- and Inter-day): Below 14.2%.[15][16]
Accuracy: -9.7 to 12.8%.[15][16]
Analysis Time: Approximately 3.0 minutes.[13]
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Caption: Metabolic conversion of Linezolid to its primary metabolites, PNU-142300 and PNU-

142586.

Experimental Workflow for UPLC-MS/MS Analysis
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Caption: Workflow for the quantification of PNU-142300 in serum using UPLC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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